1229236-78-5

• CAS No.: 1229236-78-5
• Molecular Formula: C90H161ClN36O24
• Molecular Weight: 2166.94
• InChI: InChI=1S/C90H161ClN36O24/c1-50(2)36-63(121-74(137)47-111-79(141)57(22-9-14-30-94)117-70(133)43-107-68(131)41-109-77(139)55(20-7-12-28-92)118-71(134)44-110-80(142)58(25-17-33-103-66(97)38-91)120-73(136)46-113-82(144)65(48-128)116-53(6)129)81(143)112-45-72(135)119-56(21-8-13-29-93)78(140)108-40-67(130)106-42-69(132)115-52(5)76(138)122-59(23-10-15-31-95)83(145)124-62(27-19-35-105-90(100)101)85(147)126-64(37-54-39-102-49-114-54)87(149)125-61(26-18-34-104-89(98)99)84(146)123-60(24-11-16-32-96)86(148)127-75(51(3)4)88(150)151/h39,49-52,55-65,75,128H,7-38,40-48,92-96H2,1-6H3,(H2,97,103)(H,102,114)(H,106,130)(H,107,131)(H,108,140)(H,109,139)(H,110,142)(H,111,141)(H,112,143)(H,113,144)(H,115,132)(H,116,129)(H,117,133)(H,118,134)(H,119,135)(H,120,136)(H,121,137)(H,122,138)(H,123,146)(H,124,145)(H,125,149)(H,126,147)(H,127,148)(H,150,151)(H4,98,99,104)(H4,100,101,105)/t52-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,75-/m0/s1
• InChI Key: OANJWIVLLOAGEG-CQSMXCMYSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CC1=CNC=N1)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](C(C)C)C(=O)O)NC(=O)CNC(=O)CNC(=O)[C@H](CCCCN)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)CNC(=O)[C@H](CCCCN)NC(=O)CNC(=O)CNC(=O)[C@H](CCCCN)NC(=O)CNC(=O)[C@H](CCCNC(=N)CCl)NC(=O)CNC(=O)[C@H](CO)NC(=O)C
• Appearance: White lyophilised solid
• sequence: SGXGKGGKGLGKGGAKRHRKV(Modifications: Ser-1 = N-terminal Ac, X = N5-(2-Chloro-1-iminoethyl)]-Orn)
• solubility: Soluble in water

Description

C 21 is a selective inhibitor of protein arginine methyltransferase 1 (PRMT1) (IC50 = 1.8 μM), which displays five-fold selectivity for PRMT1 over PRMT6 and >250-fold selectivity over PRMT3 and CARM1.

Scientific Research Applications

Liquid-Phase Syntheses of Inorganic Nanoparticles

• The chemical is utilized in the development of novel materials, which is a critical aspect of chemical research. This has significant implications for advancements in industries like electronics, where discoveries in new semiconducting materials have led to significant technological evolution (Cushing, Kolesnichenko, & O'Connor, 2004).

Genome Engineering and CRISPR-Cas9

• It plays a role in genome engineering technologies, particularly in the CRISPR-associated RNA-guided endonuclease Cas9 system. This system has enabled systematic interrogation of mammalian genome function and has widespread applications in modifying genetic variations and biological phenotypes (Hsu, Lander, & Zhang, 2014).

Technological Trajectories in Scientific Research

• The chemical is involved in shaping technological trajectories in emerging research areas like genomics, synthetic biology, and nanotechnology. These areas are accompanied by studies on their societal implications and public engagement efforts to guide research and development (Schuurbiers & Fisher, 2009).

Scientific Research Impact on Society

• Its applications have a profound impact on society, especially in fields like genetic modification and cloning, where ethical and societal concerns are prominent. These concerns necessitate a balance between scientific progress and ethical considerations (Barracca, Patricelli, Milani, & Quintaliani, 2019).

CRISPR-Cas9 in Cancer Biology

• It is instrumental in CRISPR-Cas9 based cancer biology research, enabling targeted genetic alterations to study and potentially treat cancer (Sánchez-Rivera & Jacks, 2015).

Data Management in Scientific Research

• Effective data management and sharing practices in scientific research, which are critical for verification of results and extending research findings, are influenced by the use of this chemical (Tenopir et al., 2011).

Accelerating Scientific Discoveries

• It contributes to accelerating scientific discoveries and knowledge transfer, particularly in collaborative environments like hackathons, which enhance peer review and reproducibility of scientific analyses (Ghouila et al., 2018).

Mechanism of Action

Mode of Action

C 21 interacts with PRMT1 and inhibits its activity. It exhibits five-fold selectivity for PRMT1 over PRMT6 and >250-fold selectivity over PRMT3 and CARM1 . The inhibition of PRMT1 by C 21 can alter the properties of its substrates, affecting various cellular functions .

Biochemical Pathways

PRMT1 regulates several biological processes like chromatin dynamics, transcription, RNA processing, and signal transduction . Inhibition of PRMT1 by C 21 can affect these processes. For instance, PRMT1 inhibition has been shown to activate the interferon pathway, which can potentiate antitumor immunity .

Pharmacokinetics

The technical data provided for C 21 indicates that it is soluble to 2 mg/ml in water . .

Result of Action

Inhibition of PRMT1 by C 21 has been associated with various molecular and cellular effects. For example, PRMT1 inhibition has been shown to restrain the growth of refractory melanoma and increase intratumoral CD8+ T cells in vivo . It also affects the development of enteroendocrine cells, most likely via inhibition of Neurogenin 3-mediated commitment to the EEC lineage .